2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-12(13-4-3-5-16(10-13)21-2)19-17(20)11-22-15-8-6-14(18)7-9-15/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: RDYORLDIHXVDSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamide, also known as O-Desmethylvenlafaxine, is a chemical compound that is widely used in scientific research. It is a derivative of Venlafaxine, which is an antidepressant drug that is used to treat major depressive disorder, anxiety disorder, and panic disorder. O-Desmethylvenlafaxine is a potent inhibitor of serotonin and norepinephrine reuptake, which makes it a valuable tool for studying the mechanisms of depression and anxiety.

Mechanism of Action

2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This increases the levels of these neurotransmitters in the synaptic cleft, which leads to increased activation of their respective receptors. The increased activation of these receptors is thought to be responsible for the antidepressant and anxiolytic effects of 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine has also been shown to increase the expression of certain genes that are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine in lab experiments include its potency as an inhibitor of serotonin and norepinephrine reuptake, its ability to increase the levels of BDNF, and its ability to increase the expression of certain genes that are involved in the regulation of mood and behavior. The limitations of using 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine in lab experiments include its potential to interact with other drugs and its potential to produce unwanted side effects.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine. One direction is to study its effects on other neurotransmitters, such as dopamine and gamma-aminobutyric acid (GABA). Another direction is to study its effects on different brain regions and circuits that are involved in mood and behavior. Finally, future research could focus on developing new antidepressant drugs that are based on the structure and mechanism of action of 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine is used in scientific research to study the mechanisms of depression and anxiety. It is a potent inhibitor of serotonin and norepinephrine reuptake, which makes it a valuable tool for studying the effects of these neurotransmitters on mood and behavior. 2-(4-chlorophenoxy)-N-[1-(3-methoxyphenyl)ethyl]acetamideenlafaxine is also used to study the effects of antidepressants on the brain and to develop new antidepressant drugs.